Cas no 1379830-59-7 (2-{[(Tert-butoxy)carbonyl]amino}-3-(3,5-dichloropyridin-4-yl)propanoic acid)

• Product Name: 2-{[(Tert-butoxy)carbonyl]amino}-3-(3,5-dichloropyridin-4-yl)propanoic acid
• CAS No: 1379830-59-7
• MF: C₁₃H₁₆Cl₂N₂O₄
• MW: 335.183141708374
• CID: 6510462
• PubChem ID: 165913234
• Update Time: 2025-10-30

2-{[(Tert-butoxy)carbonyl]amino}-3-(3,5-dichloropyridin-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1379830-59-7
• EN300-6201463
• 2-{[(tert-butoxy)carbonyl]amino}-3-(3,5-dichloropyridin-4-yl)propanoic acid
• 2-{[(Tert-butoxy)carbonyl]amino}-3-(3,5-dichloropyridin-4-yl)propanoic acid

• Inchi： 1S/C13H16Cl2N2O4/c1-13(2,3)21-12(20)17-10(11(18)19)4-7-8(14)5-16-6-9(7)15/h5-6,10H,4H2,1-3H3,(H,17,20)(H,18,19)
• InChI Key： CAIWXBUSYWXNIQ-UHFFFAOYSA-N
• SMILES： ClC1C=NC=C(C=1CC(C(=O)O)NC(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 334.0487124g/mol
• Monoisotopic Mass: 334.0487124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 88.5Ų

Additional information on 2-{[(Tert-butoxy)carbonyl]amino}-3-(3,5-dichloropyridin-4-yl)propanoic acid

Introduction to 2-{[(Tert-butoxy)carbonyl]amino}-3-(3,5-dichloropyridin-4-yl)propanoic acid (CAS No. 1379830-59-7)

2-{[(Tert-butoxy)carbonyl]amino}-3-(3,5-dichloropyridin-4-yl)propanoic acid, identified by its CAS number 1379830-59-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to a class of molecules that exhibit promising properties for use in drug development, particularly in the design of novel therapeutic agents. The structural features of this compound, including its tert-butoxy carbonyl (Boc) protected amino group and the presence of a 3,5-dichloropyridine moiety, make it a versatile intermediate in synthetic chemistry and a potential candidate for further exploration in medicinal chemistry.

The Boc protection of the amino group is a critical feature that enhances the stability and reactivity of the compound during synthetic processes. This protection strategy is widely employed in peptide synthesis and drug development to prevent unwanted side reactions and to facilitate controlled deprotection under specific conditions. The 3,5-dichloropyridine substituent introduces additional electronic and steric effects that can influence the compound's biological activity. Pyridine derivatives are well-known for their role in various pharmacological applications, including antimicrobial, antiviral, and anticancer agents. The dichloro substitution pattern further modulates the electronic properties of the pyridine ring, potentially enhancing interactions with biological targets.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs). 2-{[(Tert-butoxy)carbonyl]amino}-3-(3,5-dichloropyridin-4-yl)propanoic acid has been explored as a potential scaffold for designing inhibitors of key PPIs involved in cancer progression and inflammatory diseases. The combination of the Boc-amino group and the 3,5-dichloropyridine moiety provides a framework that can be modified to optimize binding affinity and selectivity. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory activity against specific enzymes or receptors, making them valuable tools for mechanistic studies and drug discovery.

The synthesis of 2-{[(Tert-butoxy)carbonyl]amino}-3-(3,5-dichloropyridin-4-yl)propanoic acid involves multi-step organic transformations that highlight the compound's synthetic utility. The process typically begins with the preparation of the 3,5-dichloropyridine precursor, followed by functionalization at the 4-position to introduce the propanoic acid side chain. The amino group is then protected with a tert-butoxycarbonyl (Boc) group to ensure stability during subsequent synthetic steps. This methodological approach underscores the compound's role as a building block in complex molecular architectures.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules like 2-{[(Tert-butoxy)carbonyl]amino}-3-(3,5-dichloropyridin-4-yl)propanoic acid with greater accuracy. Molecular docking studies have been conducted to evaluate its potential interactions with target proteins, providing insights into its mechanism of action. These computational models have helped guide experimental efforts by identifying key structural features that contribute to binding affinity and selectivity. Such integrative approaches combining experimental synthesis with computational analysis are becoming increasingly essential in modern drug discovery.

The pharmaceutical industry has shown particular interest in developing novel therapeutics that leverage pyridine-based scaffolds due to their inherent biological activity and structural diversity. The presence of both chlorine atoms in the 3,5-dichloropyridine moiety enhances lipophilicity and can improve membrane permeability, which are critical factors for oral bioavailability. Additionally, halogenated pyridines often exhibit enhanced binding interactions with biological targets due to their ability to form multiple hydrogen bonds or participate in π-stacking interactions.

In conclusion, 2-{[(Tert-butoxy)carbonyl]amino}-3-(3,5-dichloropyridin-4-yl)propanoic acid (CAS No. 1379830-59-7) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, including the Boc-amino group and the 3,5-dichloropyridine substituent, make it a valuable intermediate for synthesizing novel therapeutic agents. Ongoing research continues to uncover its potential applications in drug development, particularly in targeting protein-protein interactions and other key biological pathways. As synthetic methodologies and computational tools advance, compounds like this are expected to play an increasingly important role in discovering next-generation therapeutics.